6-Chloro-2-fluoronicotinic acid
Overview
Description
6-Chloro-2-fluoronicotinic acid is a chemical compound with the molecular formula C6H3ClFNO2 . It has a molecular weight of 175.55 . It is a solid substance stored at temperatures between 2-8°C in an inert atmosphere .
Molecular Structure Analysis
The IUPAC name for this compound is 6-chloro-2-fluoropyridine-3-carboxylic acid . The InChI code is 1S/C6H3ClFNO2/c7-4-2-1-3 (6 (10)11)5 (8)9-4/h1-2H, (H,10,11) .Physical And Chemical Properties Analysis
6-Chloro-2-fluoronicotinic acid is a solid substance . It is stored in an inert atmosphere at temperatures between 2-8°C . .Scientific Research Applications
Synthesis of Pharmaceutical Compounds : 6-Chloro-2-fluoronicotinic acid is used in the synthesis of various pharmaceutical compounds. For instance, it plays a role in the synthesis of ethyl 2,6-dichloro-5-fluoronicotinoyl acetate, which is an important intermediate in pharmaceutical production (Zhou Yan-feng, 2007).
Key Pharmaceutical Intermediate : It serves as a critical intermediate in the practical synthesis of key pharmaceutical compounds, like 2-((1H-pyrrolo[2,3-b]pyridine-4-yl)methylamino)-5-fluoronicotinic acid, a significant pharmaceutical intermediate (Xin Wang et al., 2006).
Technetium Binding in Medical Imaging : This compound is also researched for its potential in medical imaging. For example, 6-Hydrazinonicotinic acid (HYNIC) derivatives, which are related to 6-Chloro-2-fluoronicotinic acid, are studied for their bifunctional chelating abilities for technetium, useful in radiolabeling for imaging diagnostics (Levente Meszaros et al., 2011).
Antibacterial Agent Synthesis : It is also involved in the synthesis of antibacterial agents. For instance, the synthesis of 1,4-dihydro-4-oxopyridinecarboxylic acids, which have significant antibacterial properties, uses derivatives of 6-Chloro-2-fluoronicotinic acid (J. Matsumoto et al., 1984).
Synthesis of Fluorine-18 Labeled Compounds : This chemical is instrumental in the synthesis of fluorine-18 labeled compounds, which are crucial in positron emission tomography (PET) imaging, a type of medical imaging technique (F. Basuli et al., 2016; 2017).
Electrocatalytic Synthesis : It is also useful in electrocatalytic synthesis processes, such as the synthesis of 6-aminonicotinic acid at silver cathodes under mild conditions, showcasing its versatility in chemical synthesis (A. Gennaro et al., 2004).
Safety and Hazards
properties
IUPAC Name |
6-chloro-2-fluoropyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3ClFNO2/c7-4-2-1-3(6(10)11)5(8)9-4/h1-2H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GSSVAHBRTISODE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1C(=O)O)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3ClFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00855835 |
Source
|
| Record name | 6-Chloro-2-fluoropyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00855835 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.54 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-2-fluoronicotinic acid | |
CAS RN |
1211578-46-9 |
Source
|
| Record name | 6-Chloro-2-fluoropyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00855835 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-chloro-2-fluoropyridine-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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